Cas no 56387-09-8 (3-Thiophenecarbonitrile, 2-amino-5-nitro-)

3-Thiophenecarbonitrile, 2-amino-5-nitro- structure
56387-09-8 structure
Product Name:3-Thiophenecarbonitrile, 2-amino-5-nitro-
CAS No:56387-09-8
MF:C5H3N3O2S
MW:169.161218881607
CID:349022
PubChem ID:11052060
Update Time:2025-04-19

3-Thiophenecarbonitrile, 2-amino-5-nitro- Chemical and Physical Properties

Names and Identifiers

    • 3-Thiophenecarbonitrile, 2-amino-5-nitro-
    • 2-amino-5-nitrothiophene-3-carbonitrile
    • LogP
    • 2-AMINO-3-CYANO-5-NITROTHIOPHENE
    • 56387-09-8
    • SCHEMBL2958257
    • CFKZMYPOJOKAAD-UHFFFAOYSA-N
    • DTXSID20453372
    • Inchi: 1S/C5H3N3O2S/c6-2-3-1-4(8(9)10)11-5(3)7/h1H,7H2
    • InChI Key: CFKZMYPOJOKAAD-UHFFFAOYSA-N
    • SMILES: S1C(=C(C#N)C=C1[N+](=O)[O-])N

Computed Properties

  • Exact Mass: 168.99469
  • Monoisotopic Mass: 168.99459752g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 218
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 124Ų

Experimental Properties

  • PSA: 92.95
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